Cas no 16537-30-7 (Propanamide,2-mercapto-N-(4-methylphenyl)-)

• Product Name: Propanamide,2-mercapto-N-(4-methylphenyl)-
• CAS No: 16537-30-7
• MF: C₁₀H₁₃NOS
• MW: 195.281321287155
• CID: 234574
• PubChem ID: 261536
• Update Time: 2025-04-19

Propanamide,2-mercapto-N-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Propanamide,2-mercapto-N-(4-methylphenyl)-
• N-(4-methylphenyl)-2-sulfanylpropanamide
• 2-mercapto-propionic acid p-toluidide
• 2-Mercapto-propionsaeure-p-toluidid
• AC1L65IY
• AC1Q5MKA
• AR-1J9319
• NSC93931
• NSC-93931
• 16537-30-7
• SMR000528442
• DTXSID20294065
• CHEMBL1333741
• MLS000736958

• Inchi： 1S/C10H13NOS/c1-7-3-5-9(6-4-7)11-10(12)8(2)13/h3-6,8,13H,1-2H3,(H,11,12)
• InChI Key： BZIPYCHSMSIFGZ-UHFFFAOYSA-N
• SMILES： SC(C)C(NC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 195.07189
• Monoisotopic Mass: 195.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 30.1Ų

Experimental Properties

• Density: 1.15
• Boiling Point: 360.4°Cat760mmHg
• Flash Point: 171.7°C
• Refractive Index: 1.597
• PSA: 29.1
• LogP: 2.32480